![molecular formula C11H9FN2OS B5365956 4-fluoro-N-(4-methyl-1,3-thiazol-2-yl)benzamide](/img/structure/B5365956.png)
4-fluoro-N-(4-methyl-1,3-thiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-fluoro-N-(4-methyl-1,3-thiazol-2-yl)benzamide, also known as PRT062607, is a small molecule inhibitor of spleen tyrosine kinase (SYK). SYK is a non-receptor tyrosine kinase that plays a critical role in immune cell signaling and activation. The inhibition of SYK has potential therapeutic applications in the treatment of autoimmune diseases, cancer, and inflammatory disorders.
Mechanism of Action
4-fluoro-N-(4-methyl-1,3-thiazol-2-yl)benzamide inhibits SYK by binding to the ATP-binding site of the kinase domain. This prevents the phosphorylation of downstream signaling proteins, leading to a reduction in immune cell activation and inflammation. This compound has also been shown to induce apoptosis in cancer cells by inhibiting SYK-dependent survival pathways.
Biochemical and Physiological Effects:
This compound has been shown to inhibit SYK-dependent signaling pathways in immune cells, leading to a reduction in cytokine production and immune cell activation. This compound has also been shown to induce apoptosis in cancer cells by inhibiting SYK-dependent survival pathways. In animal models, this compound has been shown to reduce inflammation and improve disease outcomes in autoimmune and inflammatory disorders.
Advantages and Limitations for Lab Experiments
4-fluoro-N-(4-methyl-1,3-thiazol-2-yl)benzamide has several advantages for lab experiments, including its specificity for SYK and its ability to inhibit downstream signaling pathways. However, this compound has limitations, including its low solubility and potential off-target effects.
Future Directions
For the study of 4-fluoro-N-(4-methyl-1,3-thiazol-2-yl)benzamide include the development of more potent and selective SYK inhibitors, the evaluation of this compound in clinical trials for autoimmune diseases, cancer, and inflammatory disorders, and the investigation of this compound in combination with other therapies. Additionally, the elucidation of the molecular mechanisms of this compound and its effects on immune cell function and cancer cell survival will be important for the development of future therapies.
Synthesis Methods
The synthesis of 4-fluoro-N-(4-methyl-1,3-thiazol-2-yl)benzamide involves a multi-step process that begins with the reaction of 4-methyl-1,3-thiazole-2-carboxylic acid with thionyl chloride to form 4-methyl-1,3-thiazole-2-carbonyl chloride. The carbonyl chloride is then reacted with 4-fluoroaniline to form this compound. The final product is purified through column chromatography.
Scientific Research Applications
4-fluoro-N-(4-methyl-1,3-thiazol-2-yl)benzamide has been extensively studied for its potential therapeutic applications in autoimmune diseases, cancer, and inflammatory disorders. In preclinical studies, this compound has been shown to inhibit SYK and downstream signaling pathways, leading to a reduction in immune cell activation and inflammation. This compound has also been shown to have anti-tumor effects in various cancer cell lines.
properties
IUPAC Name |
4-fluoro-N-(4-methyl-1,3-thiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9FN2OS/c1-7-6-16-11(13-7)14-10(15)8-2-4-9(12)5-3-8/h2-6H,1H3,(H,13,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRCDNIAFDHUUGG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=N1)NC(=O)C2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9FN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.